Cas no 15898-41-6 (3-METHOXYBENEZENESULFINIC ACID SODIUM SALT)

• Product Name: 3-METHOXYBENEZENESULFINIC ACID SODIUM SALT
• CAS No: 15898-41-6
• MF: C₇H₉NaO₃S
• MW: 196.199331998825
• CID: 4607162
• Update Time: 2025-06-15

3-METHOXYBENEZENESULFINIC ACID SODIUM SALT Chemical and Physical Properties

Names and Identifiers

• 3-Methoxybenezenesulfinic acid sodium salt
• Sodium 3-methoxybenzenesulfinate
• 3-METHOXYBENEZENESULFINIC ACID SODIUM SALT

• Inchi： 1S/C7H8O3S.Na.H/c1-10-6-3-2-4-7(5-6)11(8)9;;/h2-5H,1H3,(H,8,9);;
• InChI Key： QZYGZBQBYHESSX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(OC)C=1)(O)=O.[NaH]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-METHOXYBENEZENESULFINIC ACID SODIUM SALT

Comprehensive Overview of 3-Methoxybenzenesulfinic Acid Sodium Salt (CAS No. 15898-41-6)

3-Methoxybenzenesulfinic acid sodium salt (CAS No. 15898-41-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, chemical synthesis, and research applications. This sodium salt derivative of 3-methoxybenzenesulfinic acid is valued for its unique chemical properties, including solubility in polar solvents and stability under controlled conditions. Its molecular structure, featuring a methoxy group and a sulfinate moiety, makes it a versatile building block for synthesizing more complex molecules.

In recent years, the demand for sulfinic acid derivatives like 3-methoxybenzenesulfinic acid sodium salt has surged due to their role in green chemistry and sustainable synthesis. Researchers are increasingly exploring its potential in catalytic reactions and asymmetric synthesis, aligning with the global shift toward eco-friendly industrial processes. The compound’s compatibility with water-based systems further enhances its appeal for applications requiring environmentally benign solvents.

One of the most frequently searched questions about CAS No. 15898-41-6 revolves around its synthetic routes. The compound is typically prepared through the sulfonation of 3-methoxybenzene, followed by reduction to the sulfinic acid stage and subsequent neutralization with sodium hydroxide. This process highlights its relevance in fine chemical manufacturing, where precision and purity are paramount. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity.

The pharmaceutical industry has shown significant interest in 3-methoxybenzenesulfinic acid sodium salt due to its potential as a precursor for bioactive molecules. For instance, it serves as a key intermediate in the synthesis of sulfone-containing drugs, which are prominent in treatments for inflammatory and metabolic disorders. This aligns with current trends in drug discovery, where sulfur-based functional groups are increasingly incorporated to enhance drug efficacy and pharmacokinetics.

From an SEO perspective, users often search for technical specifications such as melting point, solubility, and storage conditions of 3-methoxybenzenesulfinic acid sodium salt. The compound typically exhibits good solubility in water and polar organic solvents, with recommended storage in cool, dry environments to prevent degradation. These practical details are critical for laboratory technicians and industrial users seeking optimal handling protocols.

Another trending topic is the compound’s role in material science. Recent studies have explored its use in modifying polymer surfaces to impart sulfinate functionality, which can improve adhesion properties or enable further chemical grafting. This application is particularly relevant in the development of advanced coatings and adhesive technologies, addressing industry needs for high-performance materials.

In summary, 3-methoxybenzenesulfinic acid sodium salt (CAS No. 15898-41-6) is a multifaceted compound with growing importance across pharmaceutical, chemical, and material science domains. Its synthesis, applications, and handling are subjects of ongoing research, reflecting its adaptability to modern scientific and industrial challenges. By addressing common queries and highlighting cutting-edge uses, this overview aims to provide a balanced, authoritative resource for professionals and researchers alike.